Cas no 1258638-46-8 (4-(2,4,5-trifluorophenyl)butanoic acid)

• Product Name: 4-(2,4,5-trifluorophenyl)butanoic acid
• CAS No: 1258638-46-8
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• CID: 5844243
• PubChem ID: 59200105
• Update Time: 2025-06-27

4-(2,4,5-trifluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, 2,4,5-trifluoro-
• 2,4,5-Trifluorobenzenebutanoic acid
• 4-(2,4,5-trifluorophenyl)butanoic acid
• 1258638-46-8
• EN300-1852277
• SCHEMBL536350

• Inchi： 1S/C10H9F3O2/c11-7-5-9(13)8(12)4-6(7)2-1-3-10(14)15/h4-5H,1-3H2,(H,14,15)
• InChI Key： WCVFQWBCNZKAJY-UHFFFAOYSA-N
• SMILES： C1(CCCC(O)=O)=CC(F)=C(F)C=C1F

Computed Properties

• Exact Mass: 218.05546401g/mol
• Monoisotopic Mass: 218.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.342±0.06 g/cm3(Predicted)
• Boiling Point: 288.6±35.0 °C(Predicted)
• pka: 4.63±0.10(Predicted)

Additional information on 4-(2,4,5-trifluorophenyl)butanoic acid

Comprehensive Overview of 4-(2,4,5-Trifluorophenyl)butanoic Acid (CAS No. 1258638-46-8): Properties, Applications, and Industry Insights

4-(2,4,5-Trifluorophenyl)butanoic acid (CAS No. 1258638-46-8) is a fluorinated aromatic carboxylic acid that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by a trifluorophenyl moiety attached to a butanoic acid chain, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₀H₉F₃O₂, and precise molecular weight (218.17 g/mol) make it a valuable building block for designing bioactive molecules. Researchers frequently explore its potential in drug discovery, particularly for targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

The growing demand for fluorinated compounds in modern therapeutics has propelled interest in 4-(2,4,5-trifluorophenyl)butanoic acid. Fluorination enhances metabolic stability and bioavailability, addressing key challenges in drug development. Recent studies highlight its role in synthesizing nonsteroidal anti-inflammatory drugs (NSAIDs) and anticancer agents, aligning with trends in personalized medicine. Additionally, its application in crop protection chemicals underscores its agrochemical relevance, as fluorinated derivatives often exhibit improved pest resistance and environmental persistence.

From a synthetic perspective, CAS No. 1258638-46-8 is typically prepared via Pd-catalyzed cross-coupling reactions or Grignard reagent modifications, ensuring high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structural integrity. The compound’s logP value (approximately 2.8) suggests moderate lipophilicity, optimizing membrane permeability—a critical factor in pharmacokinetics.

Industry stakeholders frequently search for "buy 4-(2,4,5-trifluorophenyl)butanoic acid" or "synthesis of fluorinated phenyl derivatives," reflecting its commercial demand. Environmental and regulatory considerations also drive queries like "biodegradability of fluorinated acids" and "green chemistry alternatives." Innovations in catalytic fluorination and solvent-free synthesis are reshaping production methods, reducing waste and energy consumption.

In conclusion, 4-(2,4,5-trifluorophenyl)butanoic acid exemplifies the intersection of medicinal chemistry and sustainable innovation. Its multifaceted applications, coupled with advancements in synthetic methodologies, position it as a pivotal compound in addressing global health and agricultural challenges. Future research may explore its derivatives for neurodegenerative disease therapeutics or precision agriculture, further expanding its scientific and industrial impact.